![molecular formula C14H12O3S B6239219 4-[2-(methylsulfanyl)phenoxy]benzoic acid CAS No. 1408136-69-5](/img/new.no-structure.jpg)
4-[2-(methylsulfanyl)phenoxy]benzoic acid
Overview
Description
4-[2-(methylsulfanyl)phenoxy]benzoic acid is an organic compound with the molecular formula C14H12O3S It is characterized by the presence of a benzoic acid moiety substituted with a phenoxy group, which in turn is substituted with a methylsulfanyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[2-(methylsulfanyl)phenoxy]benzoic acid can be achieved through several synthetic routes. One common method involves the reaction of 2-(methylsulfanyl)phenol with 4-chlorobenzoic acid under basic conditions to form the desired product. The reaction typically requires a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the formation of the phenoxy linkage .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
4-[2-(methylsulfanyl)phenoxy]benzoic acid can undergo various chemical reactions, including:
Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Esterification: The carboxylic acid group can react with alcohols to form esters in the presence of acid catalysts.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid
Substitution: Nucleophiles such as amines or thiols
Esterification: Alcohols, acid catalysts like sulfuric acid
Major Products Formed
Oxidation: Sulfoxides, sulfones
Substitution: Substituted phenoxy derivatives
Esterification: Esters of this compound
Scientific Research Applications
4-[2-(methylsulfanyl)phenoxy]benzoic acid has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s derivatives may exhibit biological activity, making it a candidate for drug development.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-[2-(methylsulfanyl)phenoxy]benzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The phenoxy and methylsulfanyl groups can influence the compound’s binding affinity and specificity for these targets. Pathways involved may include signal transduction, enzyme inhibition, or receptor activation .
Comparison with Similar Compounds
Similar Compounds
- 2-methoxy-4-(methylsulfanyl)benzoic acid
- 4-(methylsulfanyl)phenoxyacetic acid
- 2-(methylsulfanyl)phenoxyacetic acid
Uniqueness
4-[2-(methylsulfanyl)phenoxy]benzoic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both the phenoxy and methylsulfanyl groups allows for diverse chemical reactivity and potential biological activity, distinguishing it from other similar compounds .
Properties
CAS No. |
1408136-69-5 |
|---|---|
Molecular Formula |
C14H12O3S |
Molecular Weight |
260.3 |
Purity |
95 |
Origin of Product |
United States |
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